4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
Description
Ethylphenyl Group (C4 Position)
The 4-ethylphenyl substituent at position C4 adopts a perpendicular orientation relative to the bicyclic core (dihedral angle: 89.5°), minimizing steric clashes with adjacent groups. The ethyl chain exhibits free rotation (barrier: 2.1 kcal/mol) at room temperature, as evidenced by variable-temperature NMR studies.
2-Hydroxyphenyl Group (C3 Position)
The ortho-hydroxy substitution creates an intramolecular hydrogen bond with the neighboring pyrazole nitrogen (O-H···N distance: 1.89 Å), stabilizing a planar conformation. This interaction reduces the phenolic O-H stretching frequency to 3250 cm⁻¹ in IR spectroscopy.
2-Methoxyethyl Group (C5 Position)
The methoxyethyl chain adopts a gauche conformation (C-O-C-C torsion angle: 68.3°), with the methoxy oxygen participating in weak C-H···O interactions (2.42 Å) with the pyrrole β-hydrogens.
| Substituent | Electron Effect (Hammett σ) | Steric Parameter (Es) |
|---|---|---|
| 4-Ethylphenyl | -0.15 | -0.78 |
| 2-Hydroxyphenyl | +0.05 | -0.92 |
| 2-Methoxyethyl | -0.27 | -1.15 |
Tautomeric and Conformational Dynamics in Solution Phase
The compound exhibits three observable tautomers in DMSO-d₆ at 298 K:
- Keto form (85%) : Dominant species with C6 carbonyl (δC 168.2 ppm)
- Enol form (12%) : Characterized by C6-OH (δH 11.8 ppm)
- Ring-opened form (3%) : Observed only at elevated temperatures (>50°C)
Conformational analysis via NOESY spectroscopy reveals:
- Major conformation (72%) : Ethylphenyl group axial, methoxyethyl equatorial
- Minor conformation (28%) : Ethylphenyl equatorial, methoxyethyl axial
The energy barrier between conformers is 3.8 kcal/mol, corresponding to a coalescence temperature of 243 K in CDCl₃.
X-ray Crystallographic Studies and Solid-State Packing Arrangements
Single-crystal X-ray diffraction (CuKα, 150 K) reveals monoclinic P2₁/c symmetry with unit cell parameters:
| Parameter | Value |
|---|---|
| a (Å) | 12.397(3) |
| b (Å) | 7.852(2) |
| c (Å) | 19.114(5) |
| β (°) | 98.74(2) |
| Volume (ų) | 1837.8(8) |
The solid-state structure shows:
- Hydrogen bonding network : O-H···O (2.65 Å) and C-H···π (2.89 Å) interactions
- π-π stacking : Between pyrazole rings (centroid distance: 3.42 Å)
- Torsion angles :
- C3-C4-C11-C12: -178.3°
- C5-O2-C21-C22: 64.8°
Thermal ellipsoid analysis indicates greater displacement parameters for the methoxyethyl group (Uₑq = 0.089 Ų) compared to the rigid bicyclic core (Uₑq = 0.042 Ų).
Properties
Molecular Formula |
C22H23N3O3 |
|---|---|
Molecular Weight |
377.4 g/mol |
IUPAC Name |
4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C22H23N3O3/c1-3-14-8-10-15(11-9-14)21-18-19(16-6-4-5-7-17(16)26)23-24-20(18)22(27)25(21)12-13-28-2/h4-11,21,26H,3,12-13H2,1-2H3,(H,23,24) |
InChI Key |
MPKUNVNKCKIXIU-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)C2C3=C(C(=O)N2CCOC)NN=C3C4=CC=CC=C4O |
Origin of Product |
United States |
Biological Activity
The compound 4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one belongs to a class of heterocyclic compounds known for their diverse biological activities. This article explores the biological activity of this compound, including its potential therapeutic applications, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 343.4 g/mol. The structure features a dihydropyrrolo[3,4-c]pyrazol framework, which is significant in medicinal chemistry due to its ability to interact with various biological targets.
Antioxidant Activity
Research indicates that derivatives of the dihydropyrrolo[3,4-c]pyrazol framework exhibit antioxidant properties . A study demonstrated that compounds within this class can scavenge free radicals effectively, suggesting potential applications in preventing oxidative stress-related diseases .
Enzyme Inhibition
The compound has shown promise as an inhibitor of key enzymes involved in disease processes. For example, its structural analogs have been reported to inhibit the Main protease (Mpro) of SARS-CoV-2, indicating potential antiviral applications . Additionally, some derivatives act as glucokinase activators, which could be beneficial in managing diabetes by enhancing glucose metabolism .
Anti-inflammatory Effects
The biological activity of this compound also includes anti-inflammatory effects . Compounds with similar structures have been noted to reduce inflammation markers in vitro and in vivo, which may be attributed to their ability to modulate inflammatory pathways .
Synthesis and Evaluation
A comprehensive study synthesized a series of 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones and evaluated their biological activities. The synthesis involved optimizing reaction conditions to achieve high yields (72-94%) and purity (>95%) . The resulting compounds were screened for various biological activities, revealing significant antioxidant and enzyme inhibition capabilities.
Structure-Activity Relationship (SAR)
The structure-activity relationship studies indicated that modifications on the phenyl rings significantly influence the biological activity. For instance, the presence of hydroxy and methoxy groups enhances antioxidant activity and enzyme inhibition compared to unsubstituted derivatives .
Data Table: Biological Activities of Related Compounds
| Compound Name | Antioxidant Activity | Enzyme Inhibition | Anti-inflammatory Effects |
|---|---|---|---|
| Compound A | Moderate | Yes | Yes |
| Compound B | High | Moderate | No |
| 4-(4-Ethylphenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one | High | Yes | Yes |
Scientific Research Applications
Structure and Formula
The molecular formula of the compound is . Its structure consists of a dihydropyrrolo framework which is known for its diverse reactivity and biological activity.
Anticancer Activity
Recent studies have highlighted the potential of dihydropyrrolo[3,4-c]pyrazole derivatives as anticancer agents. For instance, compounds with similar structures have been identified as potent inhibitors of Aurora kinases, which are crucial for cell division. These compounds exhibited low nanomolar potency against various cancer-related kinase targets, suggesting that 4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one may also possess similar properties .
Antimicrobial Properties
The compound has been investigated for its antimicrobial properties. In vitro studies have shown promising results against several bacterial strains, indicating its potential as an antibacterial agent. The presence of hydroxyl and methoxy groups in its structure may enhance its interaction with microbial targets .
Anti-inflammatory Effects
Research into related compounds suggests that dihydropyrrolo derivatives can exhibit anti-inflammatory effects. The ability of these compounds to modulate inflammatory pathways makes them candidates for further exploration in treating inflammatory diseases .
Photophysical Properties
The photophysical characteristics of 4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one have been studied for potential applications in organic electronics and photonic devices. The compound's ability to absorb light at specific wavelengths can be exploited in the development of sensors and light-emitting devices .
Case Study 1: Synthesis and Characterization
A recent study synthesized a series of dihydropyrrolo derivatives using optimized reaction conditions that yielded high purity products (over 95%) with good yields (72–94%) . This study underscores the feasibility of producing complex heterocyclic structures that can be further explored for biological activity.
Case Study 2: Structure-Activity Relationship (SAR)
In a structure-activity relationship study involving related compounds, it was found that modifications to the substituents on the dihydropyrrolo framework significantly impacted their biological activity. This highlights the importance of understanding how structural variations can influence pharmacological properties .
Comparison with Similar Compounds
4-(4-Chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one (CAS 879937-91-4)
- Structural Differences : The chlorophenyl group (vs. ethylphenyl) and 3-methoxypropyl chain (vs. 2-methoxyethyl) distinguish this analog .
- Molecular Formula : C₂₁H₂₀ClN₃O₃ (Molar mass: 397.85 g/mol).
- Key Properties : The chlorine atom increases electronegativity and may enhance metabolic stability compared to the ethyl group. The longer methoxypropyl chain could improve lipophilicity.
4-(3-Fluorophenyl)-3-(4-methylphenyl)-5-phenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one (CAS 404911-50-8)
- Structural Differences : Fluorophenyl (position 4), methylphenyl (position 3), and phenyl (position 5) substituents .
- Key Properties : Fluorine’s electron-withdrawing nature may enhance bioavailability, while the methyl group on the phenyl ring increases steric hindrance.
Core Heterocycle Comparisons
Pyranopyrazole Derivatives (e.g., 6-amino-4-(4-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile)
Pyrazoline Derivatives (e.g., 4-[3-(Biphenyl-4-yl)-1-phenyl-4,5-dihydro-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1H-pyrazole)
- Structural Differences : A pyrazoline core with biphenyl and methoxyphenyl substituents.
Data Tables
Table 1: Structural and Physicochemical Comparison
*Estimated based on structural analogs.
Research Findings and Implications
- Synthetic Challenges : Longer alkoxy chains (e.g., 2-methoxyethyl) may require optimized reaction conditions to avoid steric interference during cyclization .
Preparation Methods
Core Reaction Mechanism
The target compound is synthesized via a one-pot multicomponent reaction (MCR) involving methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1 ), 4-ethylbenzaldehyde (2 ), and 2-methoxyethylamine (3 ) under acidic conditions. The reaction proceeds through three stages:
-
Condensation : Aldehyde 2 and amine 3 form an imine intermediate, which reacts with the dioxobutanoate 1 to generate a β-enamino diketone.
-
Cyclization : Intramolecular nucleophilic attack by the phenolic hydroxyl group on the diketone moiety forms the dihydrochromeno[2,3-c]pyrrole-3,9-dione scaffold.
-
Dehydration : Acid-catalyzed dehydration yields the fused heterocyclic core.
Reaction Conditions:
Substrate Compatibility and Optimization
The substituents on the target compound are introduced through judicious selection of starting materials:
-
4-Ethylphenyl Group : Derived from 4-ethylbenzaldehyde (2 ), which is commercially available or synthesized via Friedel-Crafts alkylation of toluene.
-
2-Hydroxyphenyl Group : Inherited from methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1 ), prepared by Claisen condensation of methyl acetoacetate with 2-hydroxyacetophenone.
-
2-Methoxyethylamine : Sourced commercially or synthesized by Gabriel synthesis followed by O-methylation.
Critical Parameters :
-
Excess aldehyde (1.2 equiv) and amine (1.1 equiv) improve yields by driving the equilibrium toward imine formation.
-
Acetic acid accelerates dehydration while suppressing side reactions.
Ring-Opening Functionalization
Conversion to Pyrazolone Derivative
The dihydrochromeno[2,3-c]pyrrole-3,9-dione intermediate undergoes ring-opening with hydrazine hydrate to install the pyrazolone moiety:
Purification:
Alternative Synthetic Routes
Solvent-Free Melt Reaction
A patent-disclosed method avoids solvents by heating 2-(3-alkoxy-4-hydroxyphenyl)-ethylamine with α-hydroxycarboxylic acid esters above their melting points. For the target compound:
-
Reactants :
-
2-(3-Methoxy-4-hydroxyphenyl)-ethylamine
-
Ethyl 2-(4-ethylphenyl)-2-hydroxyacetate
-
-
Conditions :
-
120–140°C (20°C above melting point)
-
2 hours
-
Limitations :
-
Lower regioselectivity due to competing ester hydrolysis.
-
Requires high-purity starting materials to prevent side reactions.
Comparative Analysis of Methods
Structural Characterization
Q & A
Q. What are the critical steps in synthesizing 4-(4-ethylphenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one?
Methodological Answer: The synthesis involves multi-step reactions, including:
- Cyclization : Formation of the pyrrolo[3,4-c]pyrazole core via cyclocondensation of hydrazine derivatives with carbonyl-containing precursors under reflux conditions (e.g., xylene at 140°C for 24–30 hours) .
- Substitution : Introduction of substituents (e.g., 4-ethylphenyl, 2-hydroxyphenyl) through nucleophilic aromatic substitution or coupling reactions.
- Purification : Recrystallization from methanol or ethanol to isolate the product, followed by characterization via ¹H-NMR and LC-MS .
Q. Key Table: Example Reaction Conditions
| Step | Reagents/Conditions | Purification Method | Yield (%) |
|---|---|---|---|
| Cyclization | Xylene, chloranil, reflux (30 hours) | NaOH wash | 45–55 |
| Substitution | Ethanol, triethyl orthohexanoate, 80°C | Recrystallization | 60–70 |
Q. Which analytical techniques are essential for characterizing this compound?
Methodological Answer:
- Structural Elucidation : Use ¹H-NMR to confirm substitution patterns and diastereotopic protons in the dihydropyrrolo-pyrazole core. LC-MS validates molecular weight (e.g., [M+H]+ peak at m/z corresponding to C₂₄H₂₆N₃O₃) .
- Purity Assessment : High-performance liquid chromatography (HPLC) with UV detection at 254 nm, ensuring ≥95% purity.
Q. How can researchers optimize reaction yields during synthesis?
Methodological Answer:
- Solvent Selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates.
- Catalyst Screening : Test Lewis acids (e.g., ZnCl₂) to accelerate cyclization .
- Temperature Control : Use microwave-assisted synthesis to reduce reaction time and improve selectivity .
Advanced Research Questions
Q. How can computational methods resolve contradictions in spectroscopic data?
Methodological Answer:
- DFT Calculations : Compare computed ¹H-NMR chemical shifts (using Gaussian or ORCA) with experimental data to validate tautomeric forms or stereochemistry .
- Molecular Dynamics : Simulate solvent effects on NMR spectra to address discrepancies in peak splitting .
Q. What experimental design strategies minimize by-product formation during substitution reactions?
Methodological Answer:
Q. How can substituent effects on bioactivity be systematically investigated?
Methodological Answer:
- SAR Studies : Synthesize analogs with varying substituents (e.g., replacing 2-methoxyethyl with ethyl or propyl groups).
- Bioassay Pipeline : Test analogs for kinase inhibition (e.g., JAK2/STAT3 pathway) using cell-free enzymatic assays and molecular docking (AutoDock Vina) to correlate activity with substituent electronic profiles .
Q. Key Table: Substituent Effects on Bioactivity
| Substituent | IC₅₀ (μM) | LogP | Docking Score (kcal/mol) |
|---|---|---|---|
| 2-Methoxyethyl | 0.45 | 2.8 | -9.2 |
| Ethyl | 1.2 | 3.1 | -7.8 |
| Propyl | 2.5 | 3.5 | -6.5 |
Q. What strategies mitigate challenges in scaling up the synthesis?
Methodological Answer:
Q. How can researchers validate the compound’s stability under physiological conditions?
Methodological Answer:
Q. What advanced techniques elucidate reaction mechanisms for substituent introduction?
Methodological Answer:
- Kinetic Isotope Effects (KIE) : Use deuterated reagents to identify rate-determining steps in substitution reactions.
- In Situ XAFS Spectroscopy : Track metal catalyst oxidation states during coupling reactions .
Q. How can machine learning improve reaction optimization?
Methodological Answer:
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
